1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea

Catalog No.
S7745043
CAS No.
M.F
C15H14Cl2N2OS
M. Wt
341.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)...

Product Name

1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea

IUPAC Name

1-[(2,4-dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea

Molecular Formula

C15H14Cl2N2OS

Molecular Weight

341.3 g/mol

InChI

InChI=1S/C15H14Cl2N2OS/c1-20-14-5-3-2-4-13(14)19-15(21)18-9-10-6-7-11(16)8-12(10)17/h2-8H,9H2,1H3,(H2,18,19,21)

InChI Key

BQWGSBGPQSCRAW-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1NC(=S)NCC2=C(C=C(C=C2)Cl)Cl

Canonical SMILES

COC1=CC=CC=C1NC(=S)NCC2=C(C=C(C=C2)Cl)Cl
1-[(2,4-Dichlorophenyl)methyl]-3-(2-methoxyphenyl)thiourea, commonly known as DMTU, is a synthetic compound with chemical formula C15H14Cl2N2OS. It was first synthesized by Kharasch and Hill in 1951 from phenyl isothiocyanate, 2,4-dichlorobenzyl alcohol, and potassium hydroxide. DMTU has been studied for its pharmacological properties as an antioxidant, anti-inflammatory, and anti-cancer agent. This paper aims to provide a comprehensive review of DMTU, including its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
DMTU is a yellow crystalline solid with a melting point of 214-217°C and a boiling point of 440.6°C at 760 mmHg. It is soluble in DMSO, ethanol, and acetone, but insoluble in water. Its molecular weight is 333.2 g/mol, and its log P is 3.48.
DMTU can be synthesized by reacting phenyl isothiocyanate with 2,4-dichlorobenzyl alcohol in the presence of potassium hydroxide. The reaction yields DMTU and potassium chloride. DMTU can be purified by recrystallization from ethanol or acetone. Its purity can be determined by high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).
DMTU can be detected and quantified by HPLC, GC-MS, or liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its antioxidant activity can be measured by various assays, such as the oxygen radical absorbance capacity (ORAC) assay and the ferric reducing antioxidant power (FRAP) assay.
DMTU has been shown to possess antioxidant, anti-inflammatory, and anti-cancer properties. It can scavenge various free radicals, such as superoxide, hydroxyl, and peroxynitrite radicals. It can also inhibit the expression of pro-inflammatory cytokines and enzymes, such as interleukin-1β (IL-1β), tumor necrosis factor-α (TNF-α), and cyclooxygenase-2 (COX-2). In addition, it can induce apoptosis and inhibit cell proliferation in various cancer cell lines, such as breast, prostate, and lung cancer cells.
DMTU has been shown to be relatively safe and non-toxic in scientific experiments. It has a low acute toxicity, with an LD50 of 2150 mg/kg in rats. It does not produce significant adverse effects on organ functions, hematological and biochemical parameters, or behavior and locomotion. However, it may have some mild irritant and allergenic effects on the skin and eyes.
DMTU has been widely used as an antioxidant and anti-inflammatory agent in various scientific experiments. It has been used in vitro and in vivo to examine its protective effects on oxidative stress and inflammation-induced cell damage. It has also been used as an anti-cancer agent to investigate its potential as a chemopreventive and chemotherapeutic agent.
DMTU has attracted considerable attention in recent years due to its promising pharmacological properties. Many studies have reported its antioxidant, anti-inflammatory, and anti-cancer activities, and its potential applications in various diseases and disorders, such as neurodegenerative diseases, cardiovascular diseases, diabetes, and cancer.
DMTU may have significant implications in various fields of research and industry. For example, it may be used as a novel therapeutic agent for oxidative stress-related diseases, such as Parkinson's and Alzheimer's diseases. It may also be used as a new anti-inflammatory agent for inflammatory bowel disease and arthritis. In addition, it may have potential applications in the food and cosmetic industries as a natural antioxidant and anti-aging agent.
Despite its promising pharmacological properties, DMTU has some limitations that need to be addressed in future studies. For example, its bioavailability, pharmacokinetics, and metabolism need to be further investigated to optimize its therapeutic efficacy and safety. Moreover, its toxicological profile and long-term effects should be evaluated in more detail. Furthermore, its potential interactions with other drugs and supplements should be investigated. Additionally, more in-depth studies are needed to explore its potential applications in various fields, such as agriculture, environmental science, and biotechnology.
In conclusion, DMTU is a synthetic compound with various pharmacological properties, such as antioxidant, anti-inflammatory, and anti-cancer activities. It has potential applications in various diseases and disorders, as well as in the food and cosmetic industries. However, its bioavailability, pharmacokinetics, metabolism, toxicological profile, and long-term effects need to be further investigated. Moreover, its potential interactions with other drugs and supplements should be examined. DMTU represents a promising therapeutic agent with significant implications for future research and industry.

XLogP3

4.2

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

2

Exact Mass

340.0203896 g/mol

Monoisotopic Mass

340.0203896 g/mol

Heavy Atom Count

21

Dates

Last modified: 01-05-2024

Explore Compound Types